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Compound of Interest

Compound Name: Dibutyl terephthalate

Cat. No.: B1670439 Get Quote

The proper disposal of chemical waste is paramount for ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

handling and disposal of dibutyl terephthalate, designed for researchers, scientists, and drug

development professionals. Adherence to these protocols is critical for maintaining compliance

with regulations and fostering a culture of safety.

Immediate Safety and Handling
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is used. Handle dibutyl terephthalate in a well-ventilated area, preferably

under a chemical fume hood.[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

Hand Protection: Use chemical-impermeable gloves that have been inspected for integrity

before use.[1][2]

Body Protection: Wear a lab coat or fire/flame-resistant and impervious clothing.[1]

In the event of exposure, follow these first-aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1670439?utm_src=pdf-interest
https://www.benchchem.com/product/b1670439?utm_src=pdf-body
https://www.benchchem.com/product/b1670439?utm_src=pdf-body
https://www.chemicalbook.com/msds/dibutyl-terephthalate.pdf
https://www.chemicalbook.com/msds/dibutyl-terephthalate.pdf
https://www.chemicalbook.com/msds/dibutyl-terephthalate.pdf
https://www.capotchem.com/doc/msds_1962-75-0.do
https://www.chemicalbook.com/msds/dibutyl-terephthalate.pdf
https://www.chemicalbook.com/msds/dibutyl-terephthalate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[1][2]

Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes.[1][2]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]

Spill and Leak Containment
In the case of a spill, prevent the chemical from entering drains or waterways.[1][3] Remove all

sources of ignition and use non-sparking tools for cleanup.[1]

Spill Cleanup Protocol:

Evacuate: Evacuate personnel to a safe area.[1]

Contain: Absorb the spilled liquid with an inert, non-combustible material such as sand,

diatomaceous earth, or a universal absorbent.[3]

Collect: Carefully sweep or shovel the absorbed material into a suitable, sealable, and

properly labeled container for disposal.[2][3]

Decontaminate: Clean the affected area thoroughly.

Step-by-Step Disposal Procedure
The disposal of dibutyl terephthalate must comply with all applicable federal, state, and local

regulations. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste

under the Resource Conservation and Recovery Act (RCRA).[4]

Step 1: Waste Characterization
The generator of the waste is responsible for determining if it is hazardous.[4][5] While dibutyl
terephthalate is not always formally classified as hazardous under GHS[1][6], related

compounds like dibutyl phthalate are considered reproductive toxins and are very toxic to

aquatic life.[7][8] Due to its environmental risks, it is best practice to manage dibutyl
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terephthalate waste as hazardous unless determined otherwise by analytical testing (e.g.,

Toxicity Characteristic Leaching Procedure - TCLP).[9]

Step 2: Waste Collection and Containerization
Container: Use a dedicated, leak-proof, and sealable container compatible with the chemical.

[1][3] Do not mix with other waste streams.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Dibutyl terephthalate," and the date when the waste was first added.[10]

Step 3: On-Site Accumulation and Storage
Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Adhere to the accumulation time limits set by the EPA for your facility's generator status

(e.g., Very Small, Small, or Large Quantity Generator).[5][9]

Step 4: Final Disposal
Engage a Licensed Contractor: Arrange for the collection and disposal of the waste through

a licensed professional waste disposal company or your institution's Environmental Health

and Safety (EHS) department.[2][3]

Manifesting: For off-site transport, a hazardous waste manifest must be completed to track

the waste from your facility to its final destination.[5]

Approved Disposal Methods:

Incineration: The recommended method is to burn the waste in a chemical incinerator

equipped with an afterburner and scrubber.[2]

Landfill: Land disposal is highly restricted and generally requires pre-treatment to meet

specific standards.[9] Do not dispose of this chemical in a standard landfill.

Never dispose of dibutyl terephthalate down the drain or in regular trash.[1][3][11]
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Quantitative Data Summary
This table summarizes key quantitative data for dibutyl terephthalate.

Property Value Source(s)

Chemical Formula C₁₆H₂₂O₄ [6][12]

Molecular Weight 278.34 g/mol [6][12]

CAS Number 1962-75-0 [1][12]

Appearance
Colorless to faint-yellow, oily

liquid
[13]

Boiling Point 340 °C (644 °F)

Melting Point -35 °C (-31 °F)

Density 1.043 g/cm³ at 25 °C (77 °F)

Environmental Hazard Very toxic to aquatic life.[7][8] [7][8]

GHS Classification
Not classified as hazardous in

most reports.[6]
[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of dibutyl
terephthalate waste in a laboratory setting.
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Dibutyl Terephthalate Disposal Workflow

Waste Generation
(Dibutyl Terephthalate)
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Caption: Decision workflow for dibutyl terephthalate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. capotchem.com [capotchem.com]

3. Mobile [my.chemius.net]

4. m.youtube.com [m.youtube.com]

5. epa.gov [epa.gov]

6. Dibutyl terephthalate | C16H22O4 | CID 16066 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. greenfacts.org [greenfacts.org]

8. nbinno.com [nbinno.com]

9. Summary of Hazardous Waste Regulations | Florida Department of Environmental
Protection [floridadep.gov]

10. benchchem.com [benchchem.com]

11. acs.org [acs.org]

12. Page loading... [guidechem.com]

13. Dibutyl Phthalate | C16H22O4 | CID 3026 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Proper Disposal of Dibutyl Terephthalate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670439#dibutyl-terephthalate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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